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Compound of Interest

Compound Name: Cupric selenate

Cat. No.: B228449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of cupric selenate (CuSeO₄). It is intended for laboratory personnel and professionals

in research and drug development who may work with this compound.

Chemical and Physical Properties
Cupric selenate is an inorganic compound that exists in both anhydrous and hydrated forms.

The pentahydrate (CuSeO₄·5H₂O) is a light blue crystalline solid.[1][2] It is soluble in water,

acids, and ammonium hydroxide.[3][4][5]

Table 1: Physical and Chemical Properties of Cupric Selenate
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Property Value Reference

Chemical Formula
Anhydrous: CuSeO₄

Pentahydrate: CuSeO₄·5H₂O
[1]

CAS Number
Anhydrous: 15123-69-0

Pentahydrate: 10031-45-5
[1][5]

Appearance Light blue crystalline solid [1][2]

Solubility

Soluble in water, acids, and

ammonium hydroxide.

Insoluble in alcohol.

[3][4][5]

Molecular Weight
Anhydrous: 206.51 g/mol

Pentahydrate: 295.58 g/mol
[1]

Safety and Hazard Information
Cupric selenate is a hazardous substance and must be handled with appropriate safety

precautions. It is classified as toxic if swallowed or inhaled and may cause damage to organs

through prolonged or repeated exposure.[6]

Table 2: Hazard Identification and Exposure Limits

Hazard Description Reference

Toxicity

Toxic if swallowed or inhaled.

May cause damage to organs

(neurotoxin, hepatotoxin).

Reproductive toxin.

[1][2][6]

PEL (OSHA) 0.2 mg/m³ (as Se) [1][2]

TLV (ACGIH) 0.2 mg/m³ (as Se) [1][2]

IDLH (NIOSH) 1 mg/m³ (as Se) [1][2]

Emergency Procedures
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In case of exposure or spill, follow these emergency procedures:

Ingestion: If swallowed, immediately call a poison center or doctor.[6]

Inhalation: If inhaled, move the person to fresh air and keep them comfortable for breathing.

Call a poison center or doctor.[6]

Skin Contact: Avoid any skin contact.[3] In case of contact, wash off immediately with plenty

of water.

Eye Contact: In case of contact, rinse immediately with plenty of water.

Spill: Isolate the spill or leak area. For solids, the immediate precautionary measure is to

isolate the area for at least 25 meters (75 feet) in all directions.[3]

Handling and Storage Procedures
Proper handling and storage are crucial to minimize the risks associated with cupric selenate.

Handling
Always handle cupric selenate in a well-ventilated area, preferably in a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.

Avoid creating dust when handling the solid form.

Do not eat, drink, or smoke in areas where cupric selenate is handled or stored.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials.
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The pentahydrate form loses water above 80°C.[3]

Fig. 1: Experimental workflow for handling cupric selenate.

Experimental Protocols
While specific experimental uses of cupric selenate are not widely documented in the

reviewed literature, its properties suggest potential applications in areas such as catalysis and

as a source of selenate ions in solution. The following are general protocols that can be

adapted for specific research needs.

Protocol 1: Preparation of an Aqueous Cupric Selenate
Solution
This protocol describes the preparation of a stock solution of cupric selenate.

Materials:

Cupric selenate pentahydrate (CuSeO₄·5H₂O)

Deionized water

Volumetric flask

Magnetic stirrer and stir bar

Spatula and weighing paper

Procedure:

In a chemical fume hood, carefully weigh the desired amount of cupric selenate
pentahydrate using a clean spatula and weighing paper.

Transfer the weighed solid to a volumetric flask of the appropriate size.

Add a small amount of deionized water to the flask to dissolve the solid.

Place a magnetic stir bar in the flask and place it on a magnetic stirrer.
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Stir the solution until the solid is completely dissolved.

Once dissolved, add deionized water to the flask until the solution reaches the calibration

mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask with the compound name, concentration, and date of preparation.

Fig. 2: Workflow for preparing an aqueous cupric selenate solution.

Protocol 2: General Considerations for Use in Catalysis
Cupric selenate may serve as a precursor for copper-based catalysts. While specific protocols

are not readily available, general principles for the use of metal salts in catalysis can be

applied.

Considerations:

Solvent Selection: The choice of solvent will depend on the specific reaction. Cupric
selenate is soluble in water and acids.[3][4][5]

Reaction Temperature: The thermal stability of cupric selenate should be considered. The

pentahydrate form begins to lose water at 80°C.[3]

Inert Atmosphere: Depending on the nature of the reaction, it may be necessary to conduct

the experiment under an inert atmosphere (e.g., nitrogen or argon) to prevent unwanted side

reactions.

Disposal Procedures
All waste containing cupric selenate must be treated as hazardous waste.

Collect all aqueous and solid waste in designated, properly labeled hazardous waste

containers.

Do not dispose of cupric selenate waste down the drain.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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Disclaimer: This document is intended for informational purposes only and does not replace a

formal safety data sheet (SDS) or institutional safety protocols. Always consult the SDS for

cupric selenate and follow all applicable safety guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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